Cas no 1378738-27-2 (4-(Chloromethyl)-2-methoxy-6-methylpyrimidine)

• Product Name: 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine
• CAS No: 1378738-27-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 6594430
• PubChem ID: 130159967
• Update Time: 2025-05-20

4-(Chloromethyl)-2-methoxy-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-4286136
• 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine
• 1378738-27-2

• Inchi： 1S/C7H9ClN2O/c1-5-3-6(4-8)10-7(9-5)11-2/h3H,4H2,1-2H3
• InChI Key： UVFRLSKCHPNEOO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N=C(N=1)OC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35Ų

Additional information on 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine

4-(Chloromethyl)-2-methoxy-6-methylpyrimidine: A Comprehensive Overview

4-(Chloromethyl)-2-methoxy-6-methylpyrimidine (CAS No. 1378738-27-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely used in drug discovery and development. The molecule's structure features a pyrimidine ring with substituents at positions 2, 4, and 6, including a methoxy group, a chloromethyl group, and a methyl group, respectively. These substituents contribute to the compound's chemical reactivity, stability, and biological activity.

The synthesis of 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product while reducing reaction times. These developments have made the compound more accessible for large-scale production and application in various industries.

One of the most promising applications of 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine is in the field of drug discovery. The compound's pyrimidine core is known to exhibit bioisosteric properties, making it an attractive scaffold for designing new therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression, such as kinase enzymes. For example, researchers have reported that derivatives of this compound can selectively inhibit protein kinase C (PKC), which plays a critical role in cell proliferation and survival. This finding opens up new avenues for developing targeted therapies against various cancers.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine has shown potential in agrochemicals as a component of herbicides and fungicides. Its ability to inhibit specific enzymes in plant pathogens makes it a valuable candidate for protecting crops from diseases. Recent research has focused on optimizing the compound's bioavailability and stability under field conditions to enhance its effectiveness as an agricultural chemical.

The physical properties of 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine are also worth noting. The compound is typically a white crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various chemical transformations and analytical techniques commonly used in drug development.

From a toxicological perspective, 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine has been subjected to extensive safety assessments to evaluate its potential risks to human health and the environment. Acute toxicity studies indicate that the compound is relatively low in toxicity when administered at therapeutic doses. However, chronic exposure studies are still ongoing to fully understand its long-term effects.

Looking ahead, the future of 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine lies in its continued exploration as a lead compound for drug discovery and agrochemical development. Researchers are actively investigating its ability to target other disease-related pathways, such as those involved in neurodegenerative disorders and infectious diseases. Furthermore, advancements in computational chemistry are enabling more precise predictions of the compound's interactions with biological systems, which will accelerate its translation into clinical applications.

In conclusion, 4-(Chloromethyl)-2-methoxy-6-methylpyrimidine (CAS No. 1378738-27-2) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern drug discovery and development efforts.